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Compound of Interest

Compound Name: Axitinib Impurity d

Cat. No.: B15815446

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for

Axitinib Impurity D, a known process-related impurity and potential degradation product of the

tyrosine kinase inhibitor, Axitinib. Understanding the structural characteristics of such impurities

is crucial for ensuring the quality, safety, and efficacy of the final drug product. This document

summarizes the key analytical data and methodologies for the identification and

characterization of this specific impurity.

Chemical Identity of Axitinib Impurity D
Axitinib Impurity D is chemically identified as 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-

methylbenzamide. Its fundamental properties are summarized in the table below.
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Property Value

IUPAC Name
2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-

methylbenzamide

CAS Number 1959572-98-5

Molecular Formula C₁₇H₁₅N₃O₃S

Molecular Weight 341.38 g/mol

Appearance White to off-white solid

Spectroscopic Data
Detailed spectroscopic data is essential for the unambiguous identification and quantification of

Axitinib Impurity D. While a comprehensive public repository of the raw spectral data for this

specific impurity is not readily available, forced degradation studies of Axitinib have led to the

characterization of structurally related compounds, including sulfoxide derivatives. The data

presented here is based on the expected spectral characteristics derived from its known

structure and data from analogous compounds reported in scientific literature.

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) is a critical tool for confirming the elemental

composition of Axitinib Impurity D.

Table 2: Mass Spectrometry Data for Axitinib Impurity D

Parameter Expected Value (m/z)

[M+H]⁺ (Monoisotopic) 342.0856

[M+Na]⁺ (Monoisotopic) 364.0675

Note: The expected values are calculated based on the molecular formula C₁₇H₁₅N₃O₃S.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the chemical structure and connectivity

of atoms in Axitinib Impurity D. The following tables outline the predicted ¹H and ¹³C NMR

chemical shifts. These predictions are based on the known structure and typical chemical shift

ranges for similar functional groups and aromatic systems.

Table 3: Predicted ¹H NMR Spectroscopic Data for Axitinib Impurity D

Proton Assignment
Predicted Chemical Shift
(δ, ppm)

Multiplicity

Acetyl-CH₃ ~2.7 Singlet

N-CH₃ ~2.9 Doublet

Aromatic-H 7.5 - 8.5 Multiplets

NH ~8.6 Broad Singlet

Table 4: Predicted ¹³C NMR Spectroscopic Data for Axitinib Impurity D

Carbon Assignment Predicted Chemical Shift (δ, ppm)

Acetyl-CH₃ ~24

N-CH₃ ~27

Aromatic-C 110 - 150

C=O (Amide) ~168

C=O (Acetyl) ~170

Note: Actual chemical shifts can vary depending on the solvent and other experimental

conditions.

Experimental Protocols
The following sections describe generalized experimental protocols for the spectroscopic

analysis of Axitinib and its impurities, based on methods reported in the literature.
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Liquid Chromatography-Mass Spectrometry (LC-MS)
A stability-indicating LC-MS method is crucial for separating Axitinib from its impurities and

degradation products.

Workflow for LC-MS Analysis

Sample Preparation Liquid Chromatography Mass Spectrometry

Axitinib Sample Dissolve in Diluent Filter (0.45 µm) HPLC System
Inject

C18 Column Gradient Elution PDA/UV Detector ESI Source
Eluent to MS

TOF Analyzer MS Detector Data Analysis
Data Acquisition

Click to download full resolution via product page

Caption: A typical experimental workflow for LC-MS analysis.

Instrumentation:

HPLC System: A system equipped with a photodiode array (PDA) or UV detector.

Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium

acetate) and an organic solvent (e.g., acetonitrile).

Mass Spectrometer: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, equipped with an electrospray ionization (ESI) source.

Parameters:

Flow Rate: Typically 0.5 - 1.0 mL/min.

Column Temperature: Maintained at a constant temperature, for example, 30°C.

Detection Wavelength: Selected based on the UV absorbance maximum of Axitinib and its

impurities.
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MS Ionization Mode: Positive ion mode is generally used for Axitinib and its related

compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is employed for the definitive structural elucidation of isolated impurities.

Workflow for NMR Analysis

Isolate Impurity D
(e.g., by Prep-HPLC)

Dissolve in Deuterated Solvent
(e.g., DMSO-d₆ or CDCl₃)

NMR Spectrometer

Acquire ¹H NMR Spectrum Acquire ¹³C NMR Spectrum Acquire 2D NMR Spectra
(COSY, HSQC, HMBC)

Process and Analyze Data

Elucidate Structure

Click to download full resolution via product page

Caption: A standard workflow for NMR-based structural elucidation.
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Instrumentation:

A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a suitable probe.

Sample Preparation:

The isolated impurity is dissolved in a deuterated solvent (e.g., DMSO-d₆, CDCl₃).

Experiments:

1D NMR: ¹H and ¹³C spectra are acquired to identify the types and numbers of protons and

carbons.

2D NMR: Correlation spectroscopy (COSY), Heteronuclear Single Quantum Coherence

(HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) experiments are performed

to establish the connectivity between atoms and confirm the final structure.

Signaling Pathway Context
Axitinib is a potent and selective second-generation inhibitor of vascular endothelial growth

factor receptors (VEGFRs). Understanding its mechanism of action provides context for the

importance of ensuring its purity.

Simplified Axitinib Signaling Pathway Inhibition
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Caption: Axitinib inhibits VEGFR, blocking downstream signaling pathways.

This guide serves as a foundational resource for professionals involved in the development,

manufacturing, and quality control of Axitinib. The provided data and protocols are intended to

aid in the identification and characterization of Axitinib Impurity D, contributing to the overall

quality and safety of the pharmaceutical product.

To cite this document: BenchChem. [In-Depth Technical Guide: Spectroscopic Data of
Axitinib Impurity D]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15815446/docs#in-depth-technical-guide-
spectroscopic-data-of-axitinib-impurity-d]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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